![molecular formula C9H9N3 B094128 6-Hydrazinylquinoline CAS No. 16023-69-1](/img/structure/B94128.png)
6-Hydrazinylquinoline
Overview
Description
6-Hydrazinylquinoline hydrochloride is a chemical compound that belongs to the class of quinoline derivatives. It has a CAS Number of 120209-22-5 and a linear formula of C9H10CLN3 .
Synthesis Analysis
The synthesis of quinoline and its hydrogenated derivatives from α,β-unsaturated aldehydes has been summarized . The review highlights the advances in this area over the past 15 years, with particular attention focused on the use of catalytic systems, synthetic advantages, and mechanistic aspects of the reactions .Chemical Reactions Analysis
While specific chemical reactions involving 6-Hydrazinylquinoline are not available in the retrieved data, it’s worth noting that monitoring reactive intermediates can provide vital information in the study of synthetic reaction mechanisms, enabling the design of new catalysts and methods .Scientific Research Applications
Synthesis of Tetrazoloquinolines
6-Hydrazinylquinoline derivatives are used in the synthesis of tetrazoloquinolines . These derivatives are synthesized by several methods such as:
Medicinal Chemistry
Contraception
Antitrypanosomal Treatments
6-Hydrazinylquinoline and its derivatives have potential applications in antitrypanosomal treatments.
Analytical Chemistry
6-Hydrazinylquinoline is also used in the field of analytical chemistry.
Mechanism of Action
Target of Action
The primary target of 6-Hydrazinylquinoline is Mycobacterium tuberculosis enoyl reductase (INHA) . This enzyme plays a crucial role in the synthesis of mycolic acids, essential components of the cell wall of Mycobacterium tuberculosis, the bacterium responsible for tuberculosis .
Mode of Action
6-Hydrazinylquinoline interacts with its target, INHA, by binding to the enzyme and inhibiting its function . This interaction disrupts the synthesis of mycolic acids, thereby weakening the bacterial cell wall and inhibiting the growth and proliferation of the bacteria .
Biochemical Pathways
The inhibition of INHA affects the fatty acid synthesis II (FAS-II) pathway . This pathway is responsible for the elongation of fatty acids, including mycolic acids, in Mycobacterium tuberculosis . By disrupting this pathway, 6-Hydrazinylquinoline hinders the production of mycolic acids, leading to a compromised bacterial cell wall and reduced bacterial viability .
Pharmacokinetics
The pharmacokinetics properties of 6-Hydrazinylquinoline were predicted using QikProp software .
Result of Action
The result of 6-Hydrazinylquinoline’s action is the inhibition of Mycobacterium tuberculosis growth . By disrupting the synthesis of mycolic acids, an essential component of the bacterial cell wall, the compound weakens the bacteria’s defenses, making it more susceptible to the immune response .
properties
IUPAC Name |
quinolin-6-ylhydrazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3/c10-12-8-3-4-9-7(6-8)2-1-5-11-9/h1-6,12H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLEZMGKIRJUQCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)NN)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70491007 | |
Record name | 6-Hydrazinylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70491007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Hydrazinylquinoline | |
CAS RN |
16023-69-1 | |
Record name | 6-Hydrazinylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70491007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.